Cas no 1029061-04-8 (Proximicin A)

Proximicin A structure
Proximicin A structure
Product Name:Proximicin A
CAS No:1029061-04-8
MF:C12H11N3O6
MW:293.232242822647
CID:6722755
Update Time:2024-03-03

Proximicin A Chemical and Physical Properties

Names and Identifiers

    • Proximicin A
    • Inchi: 1S/C12H11N3O6/c1-19-12(18)15-7-3-9(21-5-7)11(17)14-6-2-8(10(13)16)20-4-6/h2-5H,1H3,(H2,13,16)(H,14,17)(H,15,18)
    • InChI Key: LUNJGRUKBOURFM-UHFFFAOYSA-N
    • SMILES: COC(NC1C=C(C(NC2C=C(C(=O)N)OC=2)=O)OC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • XLogP3: -0.343
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